Cas no 151599-40-5 (1-methyl-4-nitro-1H-pyrazole-3-carbonitrile)

• Product Name: 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile
• CAS No: 151599-40-5
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• MDL: MFCD00463998
• CID: 2139225
• PubChem ID: 535951
• Update Time: 2025-10-29

1-methyl-4-nitro-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitropyrazole-3-carbonitrile
• AKOS B019524
• ART-CHEM-BB B019524
• TIMTEC-BB SBB009480
• 1-METHYL-4-NITRO-1H-PYRAZOLE-3-CARBONITRILE
• 1-methyl-4-nitro-pyrazole-3-carbonitrile
• SCHEMBL1559353
• CS-0215437
• 1H-Pyrazole-3-carbonitrile, 1-methyl-4-nitro-
• BGA59940
• AKOS015922237
• EN300-247209
• 1-Methyl-4-nitro-1H-pyrazole-3-carbonitrile #
• DB-301507
• MFCD00463998
• STK400293
• 151599-40-5
• AKOS000309982
• W18770
• SR-01000399528-1
• AS-65950
• SR-01000399528
• 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile

• MDL： MFCD00463998
• Inchi： 1S/C5H4N4O2/c1-8-3-5(9(10)11)4(2-6)7-8/h3H,1H3
• InChI Key： MVTSLZIUHFKPMJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile

1-Methyl-4-nitro-1H-pyrazole-3-carbonitrile: A Versatile Chemical Building Block for Modern Applications

1-Methyl-4-nitro-1H-pyrazole-3-carbonitrile, with the CAS number 151599-40-5, is a specialized organic compound that has garnered significant attention in both academic and industrial research due to its unique structural features and reactivity. As a member of the pyrazole family, this compound combines a nitro group and a cyano group on a methyl-substituted heterocyclic core, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C5H4N4O2, and it typically appears as a crystalline solid with moderate solubility in common organic solvents like dimethylformamide (DMF) and acetonitrile. The presence of both electron-withdrawing groups (nitro and cyano) enhances its utility in nucleophilic substitution reactions, cyclizations, and as a precursor for more complex molecules. Researchers often explore its properties under topics such as heterocyclic synthesis, nitro compound applications, and carbonitrile derivatives, aligning with current trends in green chemistry and sustainable material development.

In recent years, the demand for functionalized pyrazoles has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. For instance, 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile serves as a key building block in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and anti-inflammatory agents. Its nitro group can be reduced to an amine, facilitating the creation of diverse heterocyclic scaffolds that are prevalent in drug discovery. This ties into hot topics like AI-driven drug design and precision medicine, where computational models often predict the reactivity of such compounds to optimize synthetic routes. Additionally, its thermal stability and electronic properties make it relevant for organic electronics, such as in the fabrication of OLEDs (organic light-emitting diodes) and sensors, areas frequently searched by users interested in renewable energy technologies and smart materials.

The synthesis of 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile typically involves multi-step procedures starting from simpler pyrazole precursors, often employing nitration and cyanation reactions under controlled conditions. Industrial production focuses on scalability and efficiency, with an emphasis on minimizing waste through catalytic methods—a response to the growing emphasis on green chemistry principles and circular economy initiatives. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize its purity and structure, ensuring compliance with regulatory standards for research and development. This compound's role in cross-coupling reactions, such as Suzuki or Sonogashira couplings, highlights its versatility in creating carbon-carbon bonds, a topic highly searched in contexts like catalysis innovation and nanomaterial synthesis.

Market dynamics for 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile reflect broader trends in the chemical industry, including increased investment in custom synthesis and contract research organizations (CROs). With a global shift towards personalized healthcare and advanced materials, this compound is often sourced for high-throughput screening and library development in drug discovery pipelines. Users frequently search for terms like chemical suppliers for research and bulk organic intermediates, indicating a need for reliable and scalable sources. Furthermore, its stability under various storage conditions (recommended at 2-8°C in airtight containers) makes it a practical choice for laboratories aiming to reduce environmental footprints, aligning with popular queries on sustainable lab practices and eco-friendly chemicals.

Looking ahead, the future of 1-methyl-4-nitro-1H-pyrazole-3-carbonitrile appears promising, particularly in emerging fields like biocatalysis and photopharmacology, where its functional groups can be tailored for light-activated therapeutic agents. This resonates with user interests in cutting-edge biomedical research and AI in chemistry, as machine learning algorithms increasingly predict novel applications for such compounds. Overall, this compound exemplifies how traditional chemical intermediates are evolving to meet modern challenges, offering insights for researchers and industries focused on innovation and sustainability.